![molecular formula C11H11FN2O B8412791 C-[3-(4-Fluoro-phenyl)-5-methyl-isoxazol-4-yl]-methylamine](/img/structure/B8412791.png)
C-[3-(4-Fluoro-phenyl)-5-methyl-isoxazol-4-yl]-methylamine
Cat. No. B8412791
M. Wt: 206.22 g/mol
InChI Key: VNHXGDNKAOGNDO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07943619B2
Procedure details
To a solution of 2-[3-(4-fluoro-phenyl)-5-methyl-isoxazol-4-ylmethyl]-isoindole-1,3-dione (5.9 g, 18 mmol) in THF (248 mL) and ethanol (21 mL) at 0° C. was added hydrazine hydrate (6.7 g, 6.5 mL, 134 mmol) and the resulting mixture stirred at room temperature overnight. The mixture was then filtered and the filtrate diluted with HCl (1 N) and extracted with ethyl acetate. The combined organic extracts were then washed with HCl (1 N) and the aqueous layer made basic with NaOH (6 N). The aqueous layers were extracted with ethyl acetate and the combined organic layers washed with brine and dried over sodium sulfate. Concentration afforded the title compound (2.0 g, 54%) as a light yellow oil. MS: m/e=190.3 [M+H]+.
Name
2-[3-(4-fluoro-phenyl)-5-methyl-isoxazol-4-ylmethyl]-isoindole-1,3-dione
Quantity
5.9 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[C:12]([CH2:13][N:14]3C(=O)C4C(=CC=CC=4)C3=O)=[C:11]([CH3:25])[O:10][N:9]=2)=[CH:4][CH:3]=1.O.NN>C1COCC1.C(O)C>[F:1][C:2]1[CH:3]=[CH:4][C:5]([C:8]2[C:12]([CH2:13][NH2:14])=[C:11]([CH3:25])[O:10][N:9]=2)=[CH:6][CH:7]=1 |f:1.2|
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Inputs
Step One
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Name
|
2-[3-(4-fluoro-phenyl)-5-methyl-isoxazol-4-ylmethyl]-isoindole-1,3-dione
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|
Quantity
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5.9 g
|
|
Type
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reactant
|
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Smiles
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FC1=CC=C(C=C1)C1=NOC(=C1CN1C(C2=CC=CC=C2C1=O)=O)C
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Name
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|
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Quantity
|
6.5 mL
|
|
Type
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reactant
|
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Smiles
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O.NN
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Name
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|
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Quantity
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248 mL
|
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Type
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solvent
|
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Smiles
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C1CCOC1
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Name
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|
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Quantity
|
21 mL
|
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Type
|
solvent
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Smiles
|
C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
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Details
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the resulting mixture stirred at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The mixture was then filtered
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ADDITION
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Type
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ADDITION
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Details
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the filtrate diluted with HCl (1 N)
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with ethyl acetate
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WASH
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Type
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WASH
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|
Details
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The combined organic extracts were then washed with HCl (1 N)
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EXTRACTION
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Type
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EXTRACTION
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|
Details
|
The aqueous layers were extracted with ethyl acetate
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WASH
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Type
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WASH
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|
Details
|
the combined organic layers washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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Concentration
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
|
product
|
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Smiles
|
FC1=CC=C(C=C1)C1=NOC(=C1CN)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2 g | |
| YIELD: PERCENTYIELD | 54% | |
| YIELD: CALCULATEDPERCENTYIELD | 53.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
